N-(3,4-dimethylphenyl)-3-(piperidin-1-yl)propanamide

• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-3-piperidin-1-ylpropanamide
• InChI: InChI=1S/C16H24N2O/c1-13-6-7-15(12-14(13)2)17-16(19)8-11-18-9-4-3-5-10-18/h6-7,12H,3-5,8-11H2,1-2H3,(H,17,19)
• InChI Key: RYLUNBKDAOJEKC-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CCN2CCCCC2)C

Description

N-(3,4-dimethylphenyl)-3-(piperidin-1-yl)propanamide, also known as DPA, is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to the class of amides and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-3-(piperidin-1-yl)propanamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. This compound has been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators. It has also been found to modulate the activity of certain ion channels in the body, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. This compound has also been found to have anticonvulsant properties, which make it a potential candidate for the treatment of epilepsy. Additionally, this compound has been found to have anxiolytic and antidepressant effects, which make it a potential candidate for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-3-(piperidin-1-yl)propanamide has several advantages for lab experiments. It is easy to synthesize and has a high purity. It is also stable under various conditions and has a long shelf life. However, this compound has some limitations for lab experiments. It is not water-soluble and requires the use of organic solvents for its preparation. Additionally, the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of N-(3,4-dimethylphenyl)-3-(piperidin-1-yl)propanamide. One potential direction is to study the effects of this compound on different disease models. Another potential direction is to study the mechanism of action of this compound in more detail. Additionally, the development of more water-soluble derivatives of this compound could lead to its potential use as a therapeutic agent.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in scientific research. It has been found to exhibit various biochemical and physiological effects, and has potential applications in the treatment of various diseases. The synthesis method of this compound is straightforward, and the compound has several advantages for lab experiments. However, there are also limitations to its use, and more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-3-(piperidin-1-yl)propanamide involves the reaction of 3,4-dimethylphenyl isocyanate with piperidine in the presence of a suitable solvent. The reaction is carried out at a specific temperature and pressure to obtain the desired product. The purity of the product is determined by various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-(3,4-dimethylphenyl)-3-(piperidin-1-yl)propanamide has been extensively studied for its potential application in scientific research. It has been found to exhibit various biological activities such as anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been studied for its potential use as a diagnostic tool for certain diseases.